![molecular formula C17H19N3O4 B5416999 N-1,3-benzodioxol-5-yl-4-(2-furylmethyl)-1-piperazinecarboxamide](/img/structure/B5416999.png)
N-1,3-benzodioxol-5-yl-4-(2-furylmethyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-4-(2-furylmethyl)-1-piperazinecarboxamide, commonly known as BPAP, is a synthetic compound that belongs to the class of piperazine derivatives. BPAP has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of BPAP is not fully understood. However, it has been suggested that BPAP acts as a dopamine receptor agonist and enhances the release of dopamine in the brain. BPAP also increases the levels of noradrenaline and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
BPAP has been shown to increase the levels of dopamine, noradrenaline, and serotonin in the brain. It also increases the activity of the cholinergic system, which may contribute to its cognitive-enhancing effects. BPAP has been found to improve memory and learning in animal studies.
Advantages and Limitations for Lab Experiments
BPAP has several advantages for lab experiments. It is easy to synthesize, and its effects can be easily measured using various behavioral and biochemical assays. However, there are also some limitations to using BPAP in lab experiments. Its mechanism of action is not fully understood, and it may have different effects in different animal models.
Future Directions
There are several future directions for research on BPAP. One area of interest is the potential use of BPAP in the treatment of Parkinson's disease. BPAP has been found to improve motor function in animal models of Parkinson's disease, and further studies are needed to determine its efficacy in humans. Another area of interest is the potential use of BPAP in the treatment of schizophrenia. BPAP has been found to improve cognitive function in animal models of schizophrenia, and further studies are needed to determine its efficacy in humans. Additionally, further studies are needed to determine the long-term effects of BPAP on the brain and its potential for abuse.
Synthesis Methods
BPAP can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 2-furaldehyde followed by the reaction with piperazine and then carboxylic acid. The final product is obtained after purification through column chromatography.
Scientific Research Applications
BPAP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit antidepressant, anxiolytic, and cognitive-enhancing properties. BPAP has also been studied for its potential use in the treatment of Parkinson's disease, schizophrenia, and attention-deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-4-(furan-2-ylmethyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4/c21-17(18-13-3-4-15-16(10-13)24-12-23-15)20-7-5-19(6-8-20)11-14-2-1-9-22-14/h1-4,9-10H,5-8,11-12H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIUCUIILWJWUTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CO2)C(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.